Cas no 331461-59-7 ((2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide)

(2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide is a synthetic organic compound featuring a conjugated enamide structure with a chloro-nitrophenyl substituent. Its key advantages include high reactivity due to the α,β-unsaturated carbonyl system, making it a valuable intermediate in organic synthesis, particularly for Michael additions or nucleophilic substitutions. The presence of electron-withdrawing groups (chloro and nitro) enhances its electrophilic character, facilitating further functionalization. The benzylamide moiety contributes to improved solubility in organic solvents, aiding in purification and downstream applications. This compound is useful in pharmaceutical and agrochemical research, where its structural motifs are leveraged for developing bioactive molecules. Careful handling is recommended due to potential sensitivity to light and moisture.

(2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide structure

331461-59-7 structure

Product Name:(2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide

CAS No:331461-59-7

MF:

MW:

CID:4646483

Update Time:2025-06-10

(2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- (2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide

(2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A952500-1g	(2E)-N-Benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide	331461-59-7	90%	1g	$611.0	2024-04-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00940228-1g	(2E)-N-Benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide	331461-59-7	90%	1g	￥4193.0	2023-03-20
A2B Chem LLC	AI76997-1mg	(2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide	331461-59-7	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI76997-5mg	(2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide	331461-59-7	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI76997-10mg	(2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide	331461-59-7	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI76997-500mg	(2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide	331461-59-7	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI76997-1g	(2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide	331461-59-7	>90%	1g	$1295.00	2024-04-20

(2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide Related Literature

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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

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4. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide

Recent Advances in the Study of (2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide (CAS: 331461-59-7)

The compound (2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide, with the CAS number 331461-59-7, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymatic pathways. Recent in vitro studies have demonstrated that (2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide exhibits selective inhibition against certain kinases involved in inflammatory and oncogenic signaling. The compound's ability to modulate these pathways suggests its utility in developing targeted therapies for diseases such as cancer and chronic inflammation. Furthermore, structural-activity relationship (SAR) studies have been conducted to identify the critical pharmacophores responsible for its bioactivity, paving the way for the design of more potent derivatives.

In addition to its biological activities, advancements in the synthetic methodology of (2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide have been reported. Researchers have developed more efficient and scalable synthetic routes, reducing the cost and time required for its production. These improvements are crucial for facilitating further preclinical and clinical studies. Notably, the use of green chemistry principles in the synthesis of this compound has also been explored, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.

Another significant development is the exploration of the compound's pharmacokinetic and pharmacodynamic properties. Recent pharmacokinetic studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for assessing its drug-like properties. Preliminary data indicate favorable bioavailability and stability, making it a viable candidate for further development. However, challenges such as potential toxicity and off-target effects remain to be addressed in future studies.

In conclusion, (2E)-N-benzyl-3-(4-chloro-3-nitrophenyl)prop-2-enamide (CAS: 331461-59-7) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. The latest research has shed light on its biological activities, synthetic optimization, and pharmacokinetic properties, providing a solid foundation for future investigations. Continued efforts in this area are expected to yield novel derivatives with enhanced efficacy and safety profiles, ultimately contributing to the development of innovative therapeutics.